Cas no 2137991-35-4 (N-ethyl-1-ethynylcyclobutane-1-sulfonamide)

N-Ethyl-1-ethynylcyclobutane-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclobutane core with an ethynyl substituent. Its unique structure, combining a strained cyclobutane ring with a terminal alkyne and sulfonamide functionality, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The compound's reactivity is influenced by the electrophilic sulfonamide group and the nucleophilic ethynyl moiety, enabling diverse transformations such as cross-coupling or cycloaddition reactions. Its compact, rigid framework may also be advantageous in designing constrained bioactive molecules. The N-ethyl group enhances solubility and modulates steric and electronic properties, offering flexibility in further derivatization. This compound is suited for applications requiring precise structural control.
N-ethyl-1-ethynylcyclobutane-1-sulfonamide structure
2137991-35-4 structure
Product Name:N-ethyl-1-ethynylcyclobutane-1-sulfonamide
CAS No:2137991-35-4
MF:C8H13NO2S
MW:187.25932097435
CID:5977964
PubChem ID:165470549
Update Time:2025-05-30

N-ethyl-1-ethynylcyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-1-ethynylcyclobutane-1-sulfonamide
    • EN300-1067788
    • 2137991-35-4
    • Inchi: 1S/C8H13NO2S/c1-3-8(6-5-7-8)12(10,11)9-4-2/h1,9H,4-7H2,2H3
    • InChI Key: HPTRLECFODMPPH-UHFFFAOYSA-N
    • SMILES: S(C1(C#C)CCC1)(NCC)(=O)=O

Computed Properties

  • Exact Mass: 187.06669983g/mol
  • Monoisotopic Mass: 187.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 54.6Ų

N-ethyl-1-ethynylcyclobutane-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1067788-0.05g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
0.05g
$1056.0 2023-10-28
Enamine
EN300-1067788-0.1g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
0.1g
$1106.0 2023-10-28
Enamine
EN300-1067788-0.25g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
0.25g
$1156.0 2023-10-28
Enamine
EN300-1067788-0.5g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
0.5g
$1207.0 2023-10-28
Enamine
EN300-1067788-1.0g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4
1g
$1256.0 2023-06-10
Enamine
EN300-1067788-2.5g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
2.5g
$2464.0 2023-10-28
Enamine
EN300-1067788-5.0g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4
5g
$3645.0 2023-06-10
Enamine
EN300-1067788-10.0g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4
10g
$5405.0 2023-06-10
Enamine
EN300-1067788-1g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
1g
$1256.0 2023-10-28
Enamine
EN300-1067788-5g
N-ethyl-1-ethynylcyclobutane-1-sulfonamide
2137991-35-4 95%
5g
$3645.0 2023-10-28

Additional information on N-ethyl-1-ethynylcyclobutane-1-sulfonamide

Recent Advances in the Study of N-ethyl-1-ethynylcyclobutane-1-sulfonamide (CAS: 2137991-35-4)

N-ethyl-1-ethynylcyclobutane-1-sulfonamide (CAS: 2137991-35-4) is a novel sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutane ring and ethynyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of significant interest among researchers.

The synthesis of N-ethyl-1-ethynylcyclobutane-1-sulfonamide involves a multi-step process that includes the formation of the cyclobutane ring, followed by the introduction of the ethynyl and sulfonamide groups. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. The synthetic route has been optimized to improve yield and scalability, which is crucial for further pharmacological evaluations.

Pharmacological studies have revealed that N-ethyl-1-ethynylcyclobutane-1-sulfonamide exhibits notable activity in modulating specific biological pathways. Preliminary in vitro assays indicate that the compound interacts with certain enzymes and receptors, suggesting potential applications in the treatment of inflammatory and neurodegenerative diseases. Further investigations are underway to elucidate its exact mechanism of action and to assess its efficacy in animal models.

In addition to its therapeutic potential, N-ethyl-1-ethynylcyclobutane-1-sulfonamide has also been explored for its role in chemical biology. Its unique structure allows it to serve as a versatile building block for the development of more complex molecules. Researchers are investigating its use in the design of probes and inhibitors that can target specific proteins or pathways, thereby advancing our understanding of disease mechanisms.

Despite these promising findings, challenges remain in the development of N-ethyl-1-ethynylcyclobutane-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and to fully realize the compound's potential.

In conclusion, N-ethyl-1-ethynylcyclobutane-1-sulfonamide (CAS: 2137991-35-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing and future research. Continued exploration of its properties and applications is expected to yield significant insights and potential therapeutic benefits.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.